Cas no 887586-25-6 (1-(2-Bromoethyl)-2,3,4-trifluorobenzene)

1-(2-Bromoethyl)-2,3,4-trifluorobenzene is a fluorinated aromatic compound featuring a bromoethyl side chain, making it a versatile intermediate in organic synthesis. The presence of multiple fluorine atoms enhances its reactivity in electrophilic substitution and cross-coupling reactions, while the bromoethyl group provides a handle for further functionalization. This compound is particularly useful in pharmaceutical and agrochemical research, where fluorinated aromatic structures are often sought for their metabolic stability and lipophilicity. Its well-defined structure and high purity ensure consistent performance in synthetic applications. Suitable for use under controlled conditions, it is handled with standard precautions for halogenated and fluorinated compounds.

1-(2-Bromoethyl)-2,3,4-trifluorobenzene structure

887586-25-6 structure

Product Name:1-(2-Bromoethyl)-2,3,4-trifluorobenzene

CAS No:887586-25-6

MF:C₈H₆BrF₃

MW:239.032452106476

MDL:MFCD09029220

CID:3031371

PubChem ID:18673261

Update Time:2025-05-27

1-(2-Bromoethyl)-2,3,4-trifluorobenzene Chemical and Physical Properties

Names and Identifiers

- 1-(2-BROMOETHYL)-2,3,4-TRIFLUOROBENZENE
- SB21863
- CS-0052914
- AS-52925
- EN300-1913420
- P15878
- DTXSID801277864
- MFCD09029220
- 887586-25-6
- SY322950
- AKOS012263857
- SCHEMBL3648503
- 1-(2-Bromoethyl)-2,3,4-trifluorobenzene
- MDL： MFCD09029220
- Inchi： 1S/C8H6BrF3/c9-4-3-5-1-2-6(10)8(12)7(5)11/h1-2H,3-4H2
- InChI Key： ODZDQVMPZAEHOG-UHFFFAOYSA-N
- SMILES： BrCCC1C=CC(=C(C=1F)F)F

Computed Properties

Exact Mass: 237.96050 g/mol
Monoisotopic Mass: 237.96050 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 142
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 0
Molecular Weight: 239.03

1-(2-Bromoethyl)-2,3,4-trifluorobenzene Pricemore >>

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